Cas no 62225-59-6 (Acetic acid, chloro[[2-(cyanomethoxy)phenyl]hydrazono]-, ethyl ester)
62225-59-6 structure
Product Name:Acetic acid, chloro[[2-(cyanomethoxy)phenyl]hydrazono]-, ethyl ester
CAS No:62225-59-6
MF:C12H12ClN3O3
MW:281.694981575012
CID:453587
PubChem ID:71388594
Update Time:2025-04-19
Acetic acid, chloro[[2-(cyanomethoxy)phenyl]hydrazono]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Acetic acid, chloro[[2-(cyanomethoxy)phenyl]hydrazono]-, ethyl ester
- ethyl 2-chloro-2-[[2-(cyanomethoxy)phenyl]hydrazinylidene]acetate
- 62225-59-6
- DTXSID70810653
- Ethyl chloro{2-[2-(cyanomethoxy)phenyl]hydrazinylidene}acetate
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- Inchi: 1S/C12H12ClN3O3/c1-2-18-12(17)11(13)16-15-9-5-3-4-6-10(9)19-8-7-14/h3-6,15H,2,8H2,1H3
- InChI Key: WVBCXOVQDBTNHB-UHFFFAOYSA-N
- SMILES: ClC(C(=O)OCC)=NNC1C=CC=CC=1OCC#N
Computed Properties
- Exact Mass: 281.05686
- Monoisotopic Mass: 281.0567189g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.9
- Topological Polar Surface Area: 83.7Ų
Experimental Properties
- PSA: 83.71
Acetic acid, chloro[[2-(cyanomethoxy)phenyl]hydrazono]-, ethyl ester Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Nduka Ikpo,Jenna C. Flogeras,Francesca M. Kerton Dalton Trans., 2013,42, 8998-9006
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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